(7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)(3,5-dimethylisoxazol-4-yl)methanone

• IUPAC Name: 7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl-(3,5-dimethyl-1,2-oxazol-4-yl)methanone
• InChI: InChI=1S/C13H14N4O2/c1-8-12(9(2)19-16-8)13(18)17-4-3-11-10(6-17)5-14-7-15-11/h5,7H,3-4,6H2,1-2H3
• InChI Key: CXZINKWYBKINCZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)C(=O)N2CCC3=NC=NC=C3C2
• Molecular Formula: C13H14N4O2
• Molecular Weight: 258.28 g/mol

Description

(7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)(3,5-dimethylisoxazol-4-yl)methanone, also known as DHPM-IO, is a small molecule compound that has been widely studied in the field of medicinal chemistry. It belongs to the class of pyrido[4,3-d]pyrimidines, which have shown promising biological activities such as anticancer, antibacterial, and antiviral properties.

Scientific Research Applications

Photokinetics and Solvent Impact

A study on pyrimidinones, which are structurally related to the compound of interest, discussed the significant impact of solvent on the photokinetics of 2(1H)-pyrimidinone derivatives. This research highlights the importance of understanding solvent effects for the development of photochemical applications of such compounds (Ryseck et al., 2013).

Antimicrobial and Anticancer Properties

Novel pyrazole derivatives containing the core structure similar to the compound have been synthesized and evaluated for their antimicrobial and anticancer activities. Some compounds exhibited higher activity than standard drugs, indicating potential in developing new therapeutic agents (Hafez, El-Gazzar, & Al-Hussain, 2016).

Synthetic Methodologies

Research focusing on synthetic methodologies has led to the development of novel compounds through reactions involving dihydropyrimidinone derivatives. These studies contribute to the advancement of synthetic organic chemistry and the creation of new molecules for further investigation (Darehkordi & Ghazi, 2015).

Analgesic Activity

The analgesic activity of dihydrotetrazolo[1,5-a]pyrimidine derivatives, which share a similar structural motif with the compound , has been explored. These studies provide insights into the potential therapeutic applications of such derivatives as pain management solutions (Gein, Prudnikova, Kurbatova, & Rudakova, 2021).

Photophysical and Photochemical Properties

Investigations into the photophysical and photochemical properties of related pyrimidinone compounds underline the relevance of these compounds in understanding the mechanisms behind DNA damage and repair. Such studies are crucial for developing strategies to protect against UV-induced genetic damage (Ryseck et al., 2013).